Cas no 2228365-39-5 (tert-butyl N-1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-ylcarbamate
• CAS No: 2228365-39-5
• MF: C₉H₁₅N₅O₃
• MW: 241.247101068497
• CID: 5781290
• PubChem ID: 165720946
• Update Time: 2025-05-23

tert-butyl N-1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1872400
• 2228365-39-5
• tert-butyl N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate
• tert-butyl N-1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-ylcarbamate

• Inchi： 1S/C9H15N5O3/c1-8(2,3)17-7(16)10-9(4,5-15)6-11-13-14-12-6/h5H,1-4H3,(H,10,16)(H,11,12,13,14)
• InChI Key： KZBCCTLCDWLNFK-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C1N=NNN=1)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.11748936g/mol
• Monoisotopic Mass: 241.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-ylcarbamate (CAS No. 2228365-39-5)

The compound tert-butyl N-1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-ylcarbamate (CAS No. 2228365-39-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrazole ring and a carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in tert-butyl N-1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-ylcarbamate is its role in the development of small-molecule inhibitors. The tetrazole moiety is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This characteristic aligns with current trends in fragment-based drug discovery (FBDD), where researchers seek to optimize molecular interactions with target proteins. As the pharmaceutical industry shifts toward precision medicine, compounds like this are becoming indispensable tools for modulating protein-ligand binding.

From a synthetic chemistry perspective, the tert-butyl group in this compound provides excellent stability during multi-step reactions, a feature highly valued in peptide synthesis and protecting group strategies. Recent publications have highlighted its utility in constructing peptidomimetics, a class of compounds mimicking natural peptides but with enhanced metabolic stability. This aligns with the broader industry focus on oral bioavailability and drug-like properties, addressing one of the most frequently searched topics in pharmaceutical R&D forums.

The compound's CAS No. 2228365-39-5 is often cross-referenced in patents related to kinase inhibitors and GPCR modulators, reflecting its relevance in targeting signal transduction pathways. With the rise of AI-driven drug discovery, there's increasing curiosity about how such heterocyclic building blocks can be leveraged in de novo molecular design algorithms. Computational chemists frequently search for SAR studies (structure-activity relationships) involving tetrazole derivatives, making this compound a subject of ongoing investigation.

Quality control and analytical characterization of tert-butyl N-1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-ylcarbamate typically involve advanced techniques like HPLC-MS and NMR spectroscopy. These methods are crucial for verifying purity, especially given the compound's application in high-throughput screening (HTS) campaigns. The analytical data is often shared in open-access chemistry databases, responding to the scientific community's push for reproducible research practices.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for non-hazardous organics. While not classified as dangerous goods, proper chemical storage conditions (e.g., moisture-sensitive, under inert atmosphere) are recommended to maintain stability. This practical information addresses common queries from laboratory technicians and inventory managers searching for compound handling guidelines.

Looking ahead, the demand for tert-butyl N-1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-ylcarbamate is expected to rise in parallel with advancements in combinatorial chemistry and parallel synthesis technologies. Its compatibility with solid-phase synthesis platforms makes it particularly valuable for academic and industrial labs focusing on library generation for biological screening. These applications directly respond to trending searches about accelerated drug discovery methodologies.

In summary, CAS No. 2228365-39-5 represents a versatile building block at the intersection of synthetic chemistry and drug development. Its structural features address multiple contemporary needs in life sciences, from medicinal chemistry optimization to chemical biology probe design. As research continues to explore the full potential of tetrazole-containing compounds, this specific derivative will likely remain a subject of both academic publications and industrial patent applications.